N-(2-ethoxyphenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H24N4O3S/c1-2-27-17-7-4-3-6-16(17)22-19(26)14-25-11-9-15(10-12-25)20-23-24-21(29-20)18-8-5-13-28-18/h3-8,13,15H,2,9-12,14H2,1H3,(H,22,26)
• InChI Key: DUIPYLADWGKLJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCC(CC2)C3=NN=C(S3)C4=CC=CO4
• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H24N4O3S and its molecular weight is 412.51. The purity is usually 95%.
BenchChem offers high-quality N-(2-ethoxyphenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-ethoxyphenyl)-2-(4-(5-(furan-2-yl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• The synthesis of similar compounds involves complex chemical reactions, demonstrating the versatility of thiadiazole derivatives in chemical synthesis. For example, a related compound, synthesized through the reaction of 2-benzylsulfanyl-5-chloroacetamido-1,3,4-thiadiazole and piperidine, highlighted the structural complexity and potential for diverse biological activities of these molecules (Ismailova et al., 2014).
• Investigations into the structure-activity relationships (SAR) of thiadiazole derivatives further emphasize their potential in drug design, exploring how modifications in chemical structure can influence biological activity and receptor affinity (Lumma et al., 1984).

Biological Activities and Pharmacological Potential

• Some derivatives have shown promising biological activities, including antimicrobial and analgesic properties. For instance, acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were evaluated for their antibacterial potentials, highlighting the potential for these compounds in developing new antimicrobial agents (Iqbal et al., 2017).
• The role of similar compounds as glutaminase inhibitors has been explored, demonstrating potential applications in cancer therapy by targeting metabolic pathways specific to cancer cells (Shukla et al., 2012).

Innovations in Drug Development

• Research into H2-receptor antagonists, for which related compounds serve as structural analogs, highlights the significance of these molecules in developing treatments for conditions such as acid reflux and peptic ulcers. The exploration of chemical and biological differences among H2-receptor antagonists underscores the importance of structural diversity in therapeutic efficacy and safety (Sewing Kf, 1988).